Cas no 1261940-19-5 (5-Bromo-6-fluoro-1-propylbenzoimidazole)

• Product Name: 5-Bromo-6-fluoro-1-propylbenzoimidazole
• CAS No: 1261940-19-5
• MF: C₁₀H₁₀BrFN₂
• MW: 257.102204799652
• MDL: MFCD18311864
• CID: 1024676
• PubChem ID: 53216930
• Update Time: 2025-10-31

5-Bromo-6-fluoro-1-propylbenzoimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-fluoro-1-propyl-1H-benzo[d]imidazole
• 5-bromo-6-fluoro-1-propylbenzimidazole
• A889554
• DB-368567
• DTXSID10682058
• 1H-Benzimidazole, 5-bromo-6-fluoro-1-propyl-
• 5-Bromo-6-fluoro-1-propyl-1H-benzimidazole
• MFCD18311864
• 1261940-19-5
• BS-20240
• 5-BROMO-6-FLUORO-1-PROPYL-1,3-BENZODIAZOLE
• 5-bromo-6-fluoro-1-propyl-1H-1,3-benzodiazole
• 5-BROMO-6-FLUORO-1-PROPYLBENZOIMIDAZOLE
• CS-0212218
• AKOS015835924
• 5-Bromo-6-fluoro-1-propylbenzoimidazole

• MDL： MFCD18311864
• Inchi： 1S/C10H10BrFN2/c1-2-3-14-6-13-9-4-7(11)8(12)5-10(9)14/h4-6H,2-3H2,1H3
• InChI Key： FZVSGNDLZQSANU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N=CN2CCC)F

Computed Properties

• Exact Mass: 256.00100
• Monoisotopic Mass: 256.00114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 3.34790

5-Bromo-6-fluoro-1-propylbenzoimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-Bromo-6-fluoro-1-propylbenzoimidazole

Professional Introduction to Compound with CAS No. 1261940-19-5 and Product Name: 5-Bromo-6-fluoro-1-propylbenzoimidazole

The compound with the CAS number 1261940-19-5 and the product name 5-Bromo-6-fluoro-1-propylbenzoimidazole represents a significant advancement in the field of pharmaceutical chemistry. This benzoimidazole derivative, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromo and fluoro substituents on the benzene ring, coupled with a propyl group at the 1-position, imparts distinct electronic and steric properties that make this molecule a promising candidate for further exploration.

Benzoimidazole scaffolds are well-documented for their biological activity, often serving as key structural motifs in a variety of therapeutic agents. The introduction of halogen atoms, such as bromine and fluorine, into this core structure can significantly modulate its pharmacokinetic and pharmacodynamic properties. Specifically, the 5-Bromo-6-fluoro-1-propylbenzoimidazole molecule has been investigated for its potential role in inhibiting various enzymes and receptors involved in critical biological pathways. This compound’s ability to interact with biological targets at the molecular level has positioned it as a valuable tool in the development of novel therapeutic strategies.

Recent research has highlighted the importance of halogenated benzoimidazoles in drug discovery. The bromo substituent at the 5-position enhances the compound’s lipophilicity, facilitating better cell membrane penetration, while the fluoro group at the 6-position contributes to metabolic stability and binding affinity. These structural attributes have been leveraged in designing molecules with improved efficacy and reduced side effects. In particular, studies have demonstrated that derivatives of this nature exhibit potent activity against enzymes such as kinases and phosphodiesterases, which are implicated in diseases ranging from cancer to inflammatory disorders.

The 1-propyl moiety at the C1 position of the benzoimidazole ring further influences the compound’s overall properties. This alkyl group increases the molecular weight and enhances solubility in lipophilic environments, making it suitable for oral administration and systemic distribution. The propyl chain also introduces steric hindrance, which can be exploited to optimize binding interactions with biological targets. Such structural modifications are crucial in fine-tuning a molecule’s pharmacological profile, ensuring it meets stringent criteria for drug development.

In light of these characteristics, 5-Bromo-6-fluoro-1-propylbenzoimidazole has been subjected to extensive computational modeling and experimental validation. Molecular docking studies have revealed its high binding affinity for several protein targets, suggesting its potential as an inhibitor of key signaling pathways. Additionally, preliminary in vitro assays have shown promising results in terms of cytotoxicity and enzyme inhibition assays. These findings underscore the compound’s therapeutic potential and justify further investigation into its mechanisms of action.

The synthesis of 5-Bromo-6-fluoro-1-propylbenzoimidazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium catalysis, have been employed to construct the desired benzoimidazole core efficiently. The introduction of bromo and fluoro substituents is typically achieved through halogenation reactions or nucleophilic aromatic substitutions, which must be carefully optimized to avoid unwanted side products.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors based on benzoimidazole derivatives due to their broad spectrum of biological activity. The structural features of 5-Bromo-6-fluoro-1-propylbenzoimidazole, such as its halogenated aromatic ring and propyl side chain, align well with current trends in drug design. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify analogs with enhanced potency and selectivity. This approach accelerates the discovery process and increases the likelihood of identifying lead compounds for clinical development.

Future studies on 5-Bromo-6-fluoro-1-propylbenzoimidazole are expected to focus on its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) profiles. Understanding these parameters is essential for assessing its suitability for therapeutic use. Additionally, preclinical studies will be conducted to evaluate its efficacy in animal models of human diseases. Such investigations will provide critical insights into its potential as a drug candidate and guide subsequent clinical trials.

The versatility of benzoimidazole derivatives makes them attractive for addressing a wide range of therapeutic challenges. The unique combination of structural elements in 5-Bromo-6-fluoro-1-propylbenzoimidazole exemplifies how strategic modifications can yield compounds with tailored biological activities. As research progresses, this molecule is likely to play a significant role in developing next-generation therapeutics that target complex diseases with high precision.

In conclusion,5-Bromo-6-fluoro-1-propylbenzoimidazole (CAS No. 1261940-19-5) represents a promising compound with substantial potential in pharmaceutical applications. Its distinctive structural features have been validated through both computational modeling and experimental assays, underscoring its significance as a lead molecule for drug discovery efforts worldwide.